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Compound of Interest

Compound Name: Pretilachlor

Cat. No.: B132322

Introduction

Pretilachlor is a selective, pre-emergence herbicide belonging to the chloroacetamide
chemical group.[1][2] It is extensively utilized in rice cultivation, particularly in direct-seeded rice
(DSR) systems, to manage a broad spectrum of annual grasses, sedges, and some broadleaf
weeds.[3][4] The transition from traditional transplanted rice to DSR is driven by the need to
reduce labor, water, and energy consumption. However, DSR is highly susceptible to severe
weed infestation from the earliest stages of crop growth, making effective early-season weed
control critical. Pretilachlor addresses this challenge by preventing weed emergence, thereby
allowing the rice crop to establish without initial competition.

Mechanism of Action

Pretilachlor's mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis in
susceptible weeds. It is absorbed primarily through the hypocotyls, mesocotyls, and coleoptiles
of germinating weeds, and to a lesser extent, by the roots. By blocking VLCFA production,
Pretilachlor disrupts cell division and inhibits the growth of emerging weed seedlings, leading
to their death shortly after germination. This selective action allows the rice crop, which is
tolerant, to grow with minimal harm.
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Caption: Mechanism of action of Pretilachlor in weeds.

Application Protocols

For optimal efficacy, Pretilachlor should be applied as a pre-emergence herbicide to a well-
prepared, moist seedbed.

o Formulations: Commonly available as an Emulsifiable Concentrate (EC), often combined
with a crop safener (e.g., fenclorim) to enhance rice tolerance. Granular (GR) formulations
are also used.

» Application Timing: Application is critical and should occur after seeding but before weed
emergence. The ideal window is typically O to 4 days after sowing (DAS).
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e Dosage: Application rates vary depending on soil type, weed pressure, and formulation.
Recommended rates generally range from 300 to 750 g a.i./ha (grams of active ingredient
per hectare). Higher experimental doses up to 1200 g a.i./ha have been tested and shown to

be effective without significant phytotoxicity to rice.
o Application Method:

o EC Formulations: Apply using a calibrated sprayer (e.g., knapsack sprayer) with a spray
volume of approximately 200-320 L/ha to ensure uniform coverage.

o GR Formulations: Can be mixed with dry sand (20-25 kg) and broadcasted uniformly into
a field with 2-3 cm of standing water.

o Water Management: The soil must be saturated at the time of application for the herbicide to
be effective. A thin film of water should be maintained for 2-3 days after application, avoiding

drainage or fresh irrigation during this period.

e Sequential and Combination Applications: For broad-spectrum, season-long control, a single
application of Pretilachlor may be insufficient.

o Tank Mixes: Pretilachlor can be formulated or mixed with other herbicides like
pyribenzoxim or bensulfuron-methyl for a wider weed control spectrum.

o Sequential Application: A common and highly effective strategy is to follow a pre-
emergence application of Pretilachlor with a post-emergence herbicide (e.g., Bispyribac-
sodium or 2,4-D) at 20-25 DAS to control weeds that escape the initial treatment.

Data on Efficacy, Crop Safety, and Yield

Quantitative data from various studies demonstrate the effectiveness of Pretilachlor in DSR

systems.

Table 1: Efficacy of Pretilachlor on Weed Control in Direct-Seeded Rice
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Treatment (g

Weed Control

. Weed Species o Reference
a.i./ha) Efficiency (%)
Echinochloa crus-
. galli (Barnyard
Pretilachlor @ 600 82.65 - 91.75
Grass), Broadleaf
weeds, Sedges
Echinochloa crus-galli,
Pretilachlor @ 1200 Broadleaf weeds, 84.40 - 92.40
Sedges
Pretilachlor +
) ) Echinochloa crus-galli 90
Pyribenzoxim @ 480
Pretilachlor + Bolboschoenus 20

Pyribenzoxim @ 480 planiculmis (Bulrush)

Pretilachlor @ 300 Weedy Rice

15 - 26 (biomass

reduction)

| Pretilachlor @ 900 | Weedy Rice | 41 - 54 (biomass reduction) | |

Table 2: Effect of Pretilachlor Application on Direct-Seeded Rice Grain Yield
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Treatment (g

) Grain Yield ( kg/lha) Comparison Reference
a.i./ha)
Weedy Check 517 -
Pretilachlor +
) ) Statistically same as
Pyribenzoxim @ 480 4,761
) 2x dose
(+ Thiobencarb)
Pretilachlor +
) ) Statistically same as
Pyribenzoxim @ 960 4,827
] 1x dose
(+ Thiobencarb)
Pretilachlor @ 600 4,630 -

Pretilachlor @ 1200

4,630+ (statistically at
par with 600 g/ha)

| Pretilachlor @ 900 | 2,690 - 5,150 | Significantly higher than weedy check | |

Table 3: Phytotoxicity and Environmental Persistence of Pretilachlor

Parameter

Phytotoxicity

Observation

No symptoms
(epinasty, necrosis,
wilting) observed

Conditions Reference

Up to 1200 g a.i./ha
(Pretilachlor 30.7%
EC) and 960 g

a.i./ha (Pretilachlor

on rice. . .
+ Pyribenzoxim).
Soil Half-life (DTso) 3.9 -10.0 days Field conditions
15.06 days Sandy clay loam soil
Recommended dose
16.9 days ]
(600 g a.i./ha)
Water Half-life (DTso) 0.87 - 1.52 days Flood water
| | 2.0 days | Flooded field condition | |
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Experimental Protocol for Herbicide Evaluation

This protocol outlines a standard methodology for conducting field trials to evaluate the bio-
efficacy of Pretilachlor in direct-seeded rice.

5.1. Experimental Design

e Design: Randomized Complete Block Design (RCBD).
» Replications: Minimum of three.

e Plot Size: Standardized plot size, e.g., 5 m x4 m.

e Treatments:

Pretilachlor at different doses (e.g., 300, 450, 600, 900 g a.i./ha).

[¢]

[¢]

Pretilachlor in combination with other pre-emergence herbicides.

o

Pretilachlor (pre-emergence) followed by a post-emergence herbicide.

o

Weed-Free Check (manual hand weeding at 20 and 40 DAS).

[¢]

Weedy Check (no weed control).

5.2. Crop Husbandry

e Variety: Use a locally adapted, common rice variety.

e Sowing: Direct seed at a recommended seed rate into a well-puddled and leveled field.
 Fertilization: Apply recommended doses of N, P, and K fertilizers.

o Water Management: Maintain saturated soil conditions after sowing. Apply herbicide into a
thin film of water and maintain it for 2-3 days. Follow standard irrigation practices thereafter.

5.3. Data Collection

e Weed Data:
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o At 15, 30, and 60 DAS, place a 0.25 m2 quadrat randomly at two spots in each plot.
o lIdentify, count (weed density), and harvest all weeds within the quadrat.
o Oven-dry the weed samples to a constant weight to determine weed dry weight (g/m?2).

o Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WDC - WDT) /
WDC] * 100, where WDC is weed dry weight in the control plot and WDT is weed dry
weight in the treated plot.

o Crop Phytotoxicity:

o Visually assess crop injury at 7, 15, and 30 days after application on a scale of 0-100% (0
= no injury, 100 = complete crop death).

e Crop Growth and Yield Parameters:

o At harvest, record plant height, number of tillers per hill, number of panicles per hill, and
number of grains per panicle from five randomly selected plants.

o Determine the 1000-grain weight.

o Harvest the net plot area, sundry, and weigh the grain to determine grain yield ( kg/ha),
adjusted to 14% moisture content.

5.4. Statistical Analysis
e Analyze all collected data using Analysis of Variance (ANOVA).

e When the F-test is significant, separate the treatment means using a suitable post-hoc test
like Tukey's HSD or Duncan's Multiple Range Test (DMRT) at a 5% level of significance.
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Caption: Experimental workflow for Pretilachlor evaluation.
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Non-Target Effects

Studies on the non-target effects of Pretilachlor indicate that at the recommended application
rates (e.g., 600 g a.i./ha), there are no significant changes to soil microbial properties
compared to untreated controls. However, at significantly higher doses (10 times the
recommended dose), a reduction in the populations of bacteria, actinomycetes, fungi, and
nitrogen fixers has been observed. Pretilachlor degrades relatively quickly in soil and water,
minimizing the risk of long-term accumulation when used according to recommendations.

Conclusion

Pretilachlor is a highly effective pre-emergence herbicide for the management of annual
grasses and other key weeds in direct-seeded rice systems. Its application within the first few
days after sowing provides critical early-season weed control, protecting crop yield potential.
For optimal results, it should be applied to moist soil at recommended rates. Field studies
confirm its high efficacy and good crop safety. A sequential approach, combining a pre-
emergence application of Pretilachlor with a post-emergence herbicide, is recommended for
managing diverse weed flora throughout the critical crop-weed competition period.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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